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Compound of Interest

Compound Name: TIQ-15

Cat. No.: B611379

For researchers, scientists, and drug development professionals, this document provides
crucial guidance on the safe handling and disposal of TIQ-15, a potent and selective CXCR4
antagonist intended for research use only.

TIQ-15 is a bioactive small molecule that requires careful handling to ensure personnel safety
and prevent contamination.[1][2][3] While it is shipped as a hon-hazardous chemical under
ambient temperatures, its potent biological activity necessitates the use of appropriate personal
protective equipment (PPE) and adherence to strict laboratory protocols.[1] This guide outlines
the essential operational and disposal procedures to build a foundation of safety and trust in
your laboratory's chemical handling practices.

Physicochemical Properties

A summary of the key physicochemical properties of TIQ-15 is provided below.
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Property

Value

Chemical Formula

C23H32N4

Molecular Weight 364.54 g/mol [1]
Appearance Solid Powder
Purity >98% (HPLC)
Solubility 10 mM in DMSO

Storage Conditions

Short term (days to weeks): 0 - 4°C, dry and
dark. Long term (months to years): -20°C.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the specific PPE required for the

procedures being performed. However, the following table outlines the minimum recommended

PPE for handling TIQ-15.

PPE Category

Minimum Requirement

Hand Protection

Double-gloving with nitrile gloves is
recommended. Ensure gloves are compatible

with any solvents being used.

Eye Protection

Safety glasses with side shields or chemical

splash goggles.

Body Protection

A dedicated laboratory coat. Consider a
disposable gown for procedures with a higher

risk of splashing.

Respiratory Protection

Not generally required if handled in a certified
chemical fume hood. If weighing the solid form
outside of a fume hood or if there is a risk of
aerosolization, a NIOSH-approved respirator

(e.g., N95) is recommended.
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Experimental Protocol: Preparation of a TIQ-15
Stock Solution

This protocol details the steps for preparing a 10 mM stock solution of TIQ-15 in DMSO.

Materials:

TIQ-15 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Appropriate PPE (see table above)

Certified Chemical Fume Hood

Vortex mixer

Sterile microcentrifuge tubes or vials

Procedure:

Preparation: Don all required PPE and perform all subsequent steps within a certified
chemical fume hood.

» Weighing: Carefully weigh the desired amount of TIQ-15 solid powder. If weighing is
necessary, it must be done in a chemical fume hood to avoid inhalation of the powder.

e Solubilization: Add the appropriate volume of anhydrous DMSO to the TIQ-15 powder to
achieve a 10 mM concentration.

e Mixing: Gently vortex the solution until the TIQ-15 is completely dissolved.

o Storage: Aliquot the stock solution into smaller volumes in sterile, clearly labeled tubes or
vials. Store at -20°C for long-term use.

Safe Handling and Disposal Workflow

The following diagram illustrates the key steps for the safe handling and disposal of TIQ-15.
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Safe Handling and Disposal Workflow for TIQ-15.

Disposal Plan

All waste contaminated with TIQ-15 must be treated as hazardous chemical waste.

» Liquid Waste: Unused solutions containing TIQ-15 should be collected in a designated,
sealed, and clearly labeled hazardous waste container.

e Solid Waste: All disposable items that have come into contact with TIQ-15, such as gloves,
pipette tips, and empty vials, should be placed in a designated biohazard or chemical waste
bag for incineration.
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Never dispose of TIQ-15 or its waste down the drain. Always follow your institution's specific
guidelines for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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